Cas no 51440-81-4 (3-((Benzyloxy)CarbonylAmino)Butanoic Acid)

3-((Benzyloxy)CarbonylAmino)Butanoic Acid Properties

Names and Identifiers

• 3-(((Benzyloxy)carbonyl)amino)butanoic acid
• 3-{[(Benzyloxy)carbonyl]amino}butanoic acid
• Z-3-AMINOBUTYRIC ACID
• Z-DL-β-HoMoalanine
• Z-DL-β-Homoala-OH
• (R)-3-(Z-amino)butyric acid, Z-beta-D-homoalanine
• 3-([(Benzyloxy)carbonyl]amino)butanoic acid
• (S)-3-(Cbz-amino)butyric Acid
• Z398987970
• AKOS005174359
• SCHEMBL4184372
• 3-(CBZ-AMINO)BUTANOIC ACID
• DA-05316
• Z-beta-D-HomoAla-OH(Z-D-3-Abu-OH)
• (S)-3-(benzyloxycarbonylamino)butanoic acid
• (R)-3-(benzyloxycarbonylamino)butanoic acid
• MFCD08277048
• N-Cbz-DL-beta-homoalanine
• 3-benzyloxycarbonylaminobutyric acid
• HYWJKPFAIAWVHP-UHFFFAOYSA-N
• AB01318511-02
• EN300-75469
• Z-DL-beta-Homoalanine
• A-Homoalanine
• HY-W141861
• 51440-81-4
• 3-(phenylmethoxycarbonylamino)butanoic acid
• NSC195918
• Cbz-D-beta-homoalanine
• CS-0201657
• Z-L-beta-Homoalanine
• AS-30044
• MFCD02094550
• NSC-195918
• 3-[[(benzyloxy)carbonyl]amino]butanoic acid
• 3-(Cbz-amino)-butanoic acid
• DTXSID60307860
• Z-DL-beta-Homoalanine, >=98.0% (HPLC)
• 3-{[(benzyloxy)carbonyl]amino}-butanoic acid
• N-beta-Carbobenzoxy-DL-beta-aminobutyric acid;(+/-)-3-[(Carbobenzoxy)amino]butanoic acid
• Z-DL-
• SY226325
• NCGC00323759-01
• Butanoic acid, 3-[[(phenylmethoxy)carbonyl]amino]-
• Z-3-Aminobutyric acid
• 3-{[(benzyloxy)carbonyl]amino}butanoic acid
• ALBB-014352
• +Expand

• MDL： MFCD22416333
• InChIKey： HYWJKPFAIAWVHP-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15NO4/c1-9(7-11(14)15)13-12(16)17-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,16)(H,14,15)
• SMILES： CC(NC(OCC1=CC=CC=C1)=O)CC(O)=O

Computed Properties

• Exact Mass: 237.10010796g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 237.10010796g/mol
• Heavy Atom Count: 17
• Complexity: 261
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų